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chloride

Cat. No.: B1581034

An In-Depth Technical Guide to the Stability and Reactivity of Nonafluoro-1-butanesulfonyl
Chloride

Introduction: The Power of the Nonafluorobutyl
Group

Nonafluoro-1-butanesulfonyl chloride (NfCl), also known as Perfluoro-1-butanesulfonyl
chloride, is a pivotal reagent in modern organic synthesis, particularly within the realms of
pharmaceutical and materials science.[1][2] Its significance stems from the unique properties
imparted by the bulky and highly electron-withdrawing nonafluorobutyl (nonaflate) group. This
guide, intended for researchers, scientists, and drug development professionals, offers a deep
dive into the core principles governing the stability and reactivity of this versatile chemical
building block.[1] Understanding these fundamentals is crucial for its effective and safe
application in the synthesis of novel chemical entities.

The primary utility of NfCl lies in its ability to introduce the C4F9SO2- moiety into organic
molecules. This functionalization can profoundly alter a molecule's physical, chemical, and
biological properties, including its solubility, metabolic stability, and binding affinity, making it an
invaluable tool in drug discovery.[3]

Physicochemical Properties and Chemical Stability
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Nonafluoro-1-butanesulfonyl chloride is a clear, colorless liquid under standard conditions.
[4] Its high density and moisture-sensitive nature are critical considerations for its handling and
storage.[2][5]

Property Value Source(s)
CAS Number 2991-84-6 [61[71[8]
Molecular Formula CaCIF902S [61[719]
Molecular Weight 318.55 g/mol [61[71[9]
Boiling Point 100.5-103.5 °C [2][4]
Density (Predicted) 1.807 g/cm3 [2][4]
Appearance Clear, colorless liquid [4]

Core Stability Considerations

The stability of NfCl is a critical factor that dictates its storage and handling procedures. While
stable under recommended storage conditions, its reactivity profile is dominated by its
sensitivity to certain environmental factors.[6]

o Moisture Sensitivity and Hydrolysis: NfCl is highly sensitive to moisture.[2][5] In the presence
of water, it undergoes rapid hydrolysis to form nonafluorobutanesulfonic acid and corrosive
hydrogen chloride (HCI) gas.[10] This necessitates that all handling and reactions are
performed under strictly anhydrous conditions, often under an inert atmosphere such as
nitrogen or argon.[11]

e Thermal Stability: While specific decomposition temperatures are not extensively detailed,
sulfonyl chlorides, in general, can decompose upon heating to release irritating and toxic
gases, including sulfur oxides and hydrogen chloride.[11] It is recommended to avoid
excessive heating. Studies on related perfluorinated compounds show that thermal
decomposition can lead to the formation of various fluorinated byproducts.[12]

¢ Incompatible Materials: NfCl should be stored away from strong oxidizing agents and strong
bases, as these can promote vigorous or uncontrolled reactions.[6][11]
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The Electrophilic Nature and Reactivity of NfCl

The reactivity of nonafluoro-1-butanesulfonyl chloride is governed by the highly electrophilic
nature of the sulfur atom. This electrophilicity is a direct consequence of the strong inductive
electron-withdrawing effect of the nine fluorine atoms in the perfluorobutyl chain, as well as the
two sulfonyl oxygen atoms. This electronic pull makes the sulfur atom highly susceptible to
attack by a wide range of nucleophiles, with the chloride ion serving as an excellent leaving

group.

Diagram: General Nucleophilic Substitution Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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